Cas no 82237-69-2 (5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-)
82237-69-2 structure
Product Name:5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-
CAS No:82237-69-2
MF:C14H19N
MW:201.30736374855
CID:706723
PubChem ID:12424667
Update Time:2025-04-19
5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-
- 5A,6,7,8,9,10,11,11A-OCTAHYDRO-5H-CYCLOOCT[B]INDOLE
- 5a.6.7.8.9.10.11.11a-Octahydro-5H-cyclooct[b]indol
- 5H-Cyclooct[b]indole, 5a,6,7,8,9,10,11,11a-octahydro-
- 82237-69-2
- A19208
- 5a,6,7,8,9,10,11,11a-octahydro-5H-cycloocta[b]indole
-
- Inchi: 1S/C14H19N/c1-2-4-9-13-11(7-3-1)12-8-5-6-10-14(12)15-13/h5-6,8,10-11,13,15H,1-4,7,9H2
- InChI Key: SXFDNTFNFPKCDK-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C2CCCCCCC12
Computed Properties
- Exact Mass: 201.151749610g/mol
- Monoisotopic Mass: 201.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 4.05650
5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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